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Summary of Cost-Effectiveness Findings

The key economic benefit of metixafortide stems from its high efficacy in mobilizing stem cells, which

streamlines the transplant process and reduces resource use.

Aspect Findings for Motixafortide + G-CSF

Overall Cost- "Dominant"” strategy versus plerixafor + G-CSF; provides more health benefits
Effectiveness (QALYSs) at a lower total cost over a patient's lifetime [1].

Key Cost Drivers Higher probability of successful transplantation, long-term maintenance costs,

and time to engraftment in poor mobilizers [1].

Healthcare Significant reductions in G-CSF doses, G-CSF administration days, and
Resource Use number of apheresis sessions required [1].

Efficacy & Workflow 88.8% of patients collected optimal cells (=6 million CD34+ cells/kg) in one
apheresis session, versus 9.5% with G-CSF + placebo [2] [3].

Mechanism of Action: CXCR4 Inhibition
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Motixafortide is a novel cyclic-peptide inhibitor of the CXCR4 receptor [2] [3]. The CXCR4 receptor and
its ligand, CXCL12, play a critical role in retaining hematopoietic stem cells (HSCs) within the bone marrow
niche. Blocking this interaction mobilizes HSCs, moving them from the marrow into the peripheral blood for

collection [2].

The following diagram illustrates the signaling pathway and mechanism of metixafortide.
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Experimental Evidence Underpinning the Economic
Model

The cost-effectiveness conclusions are primarily derived from the clinical outcomes of the phase 3 GENESIS

trial, which demonstrated motixafortide's superior efficacy.

o Trial Design: The GENESIS trial was a prospective, randomized, double-blind, placebo-controlled,
multicenter study (NCT03246529) [2] [3]. It enrolled 122 adult patients with multiple myeloma across
18 sites in five countries.

¢ Intervention & Comparator: Patients were randomized (2:1) to receive either a single dose of
motixafortide (80 patients) or a placebo (42 patients), both in combination with G-CSF [2] [3].
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¢ Primary Endpoint: The proportion of patients collecting =6 x 10° CD34+ cells/kg within two
apheresis procedures [2] [3].

e Key Secondary Endpoint: The proportion achieving this collection goal in just one apheresis session
(2] [3].

¢ Clinical Results: The trial met all its endpoints with high statistical significance. The following table
summarizes the key outcomes [2] [3]:

Efficacy Endpoint Motixafortide + G-CSF Placebo + G-CSF P-value
=6 x 10° CD34+ cells/kg in <2 apheresis  92.5% 26.2% P < 0.0001
26 x 105 CD34+ cells/kg in 1 apheresis 88.8% 9.5% P < 0.0001

Practical Implications for Transplant Workflow

The high efficacy of motixafortide translates directly into a more efficient and less resource-intensive

clinical pathway, which is the foundation of its cost savings.

o Streamlined Process: With nearly 90% of patients achieving the optimal cell collection goal in a
single apheresis, the mobilization phase is significantly shortened [4] [1].

¢ Reduced Burden: This efficiency lessens the logistical and financial burden on both the healthcare
system and patients, who require fewer injections and fewer trips to the apheresis unit [4].

e Comparison with Other Strategies: An independent Italian cost-effectiveness analysis also found
that a chemotherapy-free mobilization strategy (G-CSF with on-demand plerixafor) was "dominant”
and offered better "value for money" compared to chemotherapy-based mobilization
(cyclophosphamide + G-CSF), due to lower costs and a higher probability of successful collection [5].
This suggests a broader economic trend favoring modern mobilization agents over older, more toxic,
and resource-heavy methods.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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